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These application notes provide a comprehensive overview of the formulation and application
of eco-friendly adhesives based on sodium trisilicate, also known as waterglass. Due to their
inorganic nature, low cost, and non-toxic properties, sodium silicate adhesives present a
sustainable alternative to conventional polymer-based adhesives in various applications,
including packaging, construction, and wood bonding. This document outlines key formulation
strategies, detailed experimental protocols for preparation and testing, and the underlying
chemical mechanisms of adhesion.

Introduction to Sodium Trisilicate Adhesives

Sodium silicate adhesives are aqueous solutions of sodium silicates that form a strong, rigid
bond upon the removal of water. The primary bonding mechanism involves the evaporation of
water, which causes the silicate to polymerize and form a glassy, amorphous matrix that
adheres to various substrates. The properties of the adhesive, such as viscosity, setting time,
and bond strength, are largely determined by the weight ratio of silica (SiO2) to sodium oxide
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(Naz20) and the solids content of the solution. Higher SiO2:Naz0 ratios generally lead to faster
setting times.

The key advantages of sodium silicate adhesives include:

Eco-friendliness: They are synthesized from abundant, naturally occurring raw materials

(sand and soda ash) and are non-toxic and non-flammable.

e High-Temperature Resistance: Being inorganic, they can withstand significantly higher
temperatures than most organic adhesives, with some formulations resisting up to 1100°C.

o Cost-Effectiveness: The raw materials and manufacturing process for sodium silicate are
relatively inexpensive.

o Versatility: They can bond a wide range of porous substrates like paper, cardboard, and
wood, as well as non-porous materials such as metal foils and glass.

However, unmodified sodium silicate adhesives also have limitations, primarily their brittleness
and poor water resistance. These properties can be significantly improved through the
incorporation of various additives and modifiers.

Formulation Strategies and Quantitative Data

The performance of sodium trisilicate adhesives can be tailored for specific applications by
incorporating additives that enhance properties like flexibility, water resistance, and bond
strength.

Modifiers for Enhanced Water Resistance

Improving water resistance is a key objective in the formulation of durable sodium silicate
adhesives. This is typically achieved by introducing additives that react with the sodium silicate
to form insoluble compounds.
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Modifiers for Improved Flexibility and Bond Strength

The inherent brittleness of sodium silicate adhesives can be mitigated by the addition of

plasticizers and polymers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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